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Compound of Interest

1,3-Thiazolidine-3-
Compound Name:
carboximidamide

cat. No.: B3367876

Essential Safety and Handling Guide for 1,3-
Thiazolidine-3-carboximidamide

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Thiazolidine-3-carboximidamide
(CAS No. 10455-64-8) was publicly available at the time of this writing. The following guidance
is based on the safety protocols for structurally related thiazolidine compounds. Researchers,
scientists, and drug development professionals should conduct a thorough risk assessment
and consult with their institution's safety officer before handling this chemical. The information
provided here is for guidance purposes and is not a substitute for a formal safety assessment.

Immediate Safety and Operational Plan

This guide provides essential information for the safe handling, use, and disposal of 1,3-
Thiazolidine-3-carboximidamide, focusing on personal protective equipment (PPE),
procedural steps, and emergency responses.

Personal Protective Equipment (PPE)

Based on the analysis of related thiazolidine compounds, the following PPE is recommended to
minimize exposure and ensure personal safety.
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PPE Category Specification Recommended Use

Must be worn at all times when
) Tightly sealing safety goggles handling the compound to
Eye and Face Protection ] ]
or a face shield. protect against dust, splashes,

and vapors.

Gloves should be inspected
before use and replaced
) Chemical-resistant gloves immediately if contaminated or
Hand Protection L o
(e.g., nitrile rubber). damaged. Double glooving is
recommended for extended

handling.

A lab coat is suitable for

Laboratory coat or a handling small quantities (up to
Skin and Body Protection disposable coverall of low 500 grams). For larger
permeability. quantities, a disposable

coverall is recommended.

A dust respirator should be
A NIOSH/MSHA or European ]
) ) worn, especially when
Respiratory Protection Standard EN 149 approved )
) handling the powder form, to
respirator. o ]
avoid inhalation.

Experimental Protocols: Handling and Disposal

Handling Procedures:
e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood.
o Inspect all PPE for integrity before use.

e Donning PPE:
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[e]

Put on the laboratory coat or coverall.

o

Wear the respirator.

[¢]

Put on safety goggles or a face shield.

[¢]

Wash and dry hands thoroughly before donning gloves.

[e]

Don the first pair of gloves, ensuring they cover the cuffs of the lab coat.

o

If double-gloving, don the second pair of gloves over the first.

» Handling the Compound:

o Avoid all personal contact with the chemical, including inhalation of dust and contact with
skin and eyes.[2]

o Use dry, clean-up procedures and avoid generating dust.[2]

o Keep the container tightly closed when not in use and store in a cool, dry, and well-
ventilated place.[3][4]

Disposal Plan:

e Contaminated Materials:

o Dispose of used gloves, disposable lab coats, and any other contaminated materials as
hazardous waste in a designated and properly labeled container.

e Chemical Waste:

o Dispose of 1,3-Thiazolidine-3-carboximidamide and its containers as hazardous waste
in accordance with local, state, and federal regulations.[2] Do not pour down the drain.

e Spill Response:

o For minor spills, wear appropriate PPE, cover the spill with an inert absorbent material,
and sweep it up into a designated hazardous waste container.
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o For major spills, evacuate the area and contact your institution's emergency response
team.

Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 1,3-Thiazolidine-3-carboximidamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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